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Compound of Interest

Compound Name: 1-(2-bromoethyl)-1H-pyrazole
CAS No.: 119291-22-4
Cat. No.: B049434
Get Quote
. J

Executive Summary

1-(2-bromoethyl)-1H-pyrazole (CAS: 119291-22-4) is a bifunctional heterocyclic building block
used primarily as an alkylating agent in medicinal chemistry.[1][2] It serves as a critical
intermediate for introducing the N-ethylpyrazole motif into bioactive scaffolds.[1]

While often treated as a standard organic halide, this compound exhibits dynamic
physicochemical behavior—specifically a propensity for intramolecular cyclization (auto-
guaternization) that is heavily solvent-dependent.[1] This guide provides a definitive solubility
landscape and stability-focused handling protocols to prevent sample degradation during
storage and synthesis.

Physicochemical Profile

Understanding the fundamental physical state of the material is a prerequisite for accurate
solubility assessment.
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Property Value /| Description

CAS (Free Base) 119291-22-4

CAS (HBr Salt) 1955531-53-9

Molecular Weight 175.03 g/mol

Physical State Colorless to light yellow liquid (Free Base)
Boiling Point 80-82 °C (at 2 Torr)

LogP (Predicted) ~0.3 — 0.6 (Moderate Lipophilicity)
Density ~1.55 g/mL

Critical Note: Commercial suppliers may provide this compound as a hydrobromide salt (solid)
or a free base (liquid). The solubility profiles differ radically between these forms. This guide

focuses on the free base liquid, which is the active alkylating species.

Solubility Landscape

The solubility of 1-(2-bromoethyl)-1H-pyrazole is governed by the competition between its
polar pyrazole ring and the lipophilic ethyl bromide chain.[1] It generally follows "like dissolves
like" but with specific caveats regarding stability in nucleophilic solvents.

Quantitative Solubility Matrix
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Solubility - .
Solvent Class Solvent . Stability Risk Comments
Rating
Preferred for
) Dichloromethane o extraction and
Chlorinated Miscible Low
(DCM) short-term
storage.[1]
) Chioroform ( o Standard NMR
Chlorinated Miscible Low
) solvent.
Good for stock
) o solutions; risk of
Polar Aprotic DMSO Miscible Moderate o
cyclization upon
heating.
Standard
_ DMF / o _
Polar Aprotic . Miscible Moderate reaction
Acetonitrile
solvents.
Risk of solvolysis
) Methanol / o ) (ethanolysis)
Polar Protic Miscible High ] ]
Ethanol over time or with
heat.
Forms an
o ) emulsion; slow
Aqueous Water Low / Immiscible  High )
hydrolysis to
alcohol.
Useful for
Hexanes / Low (<10 washing away
Hydrocarbon Low
Heptane mg/mL) non-polar
impurities.

The Stability-Solubility Paradox

While the compound is soluble in polar aprotic solvents (DMSO, DMF), these solvents stabilize

the transition state for intramolecular cyclization.
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e Mechanism: The pyridine-like nitrogen (N2) of the pyrazole ring acts as a nucleophile,
attacking the carbon bearing the bromine.

e Result: Formation of the bicyclic salt 2,6-dibromo-1H,2H,3H-pyrazolo[1,2-a]pyrazol-4-ium,
which precipitates as a solid or gums up the reaction.[1]

Visualizing Degradation Pathways

The following diagram illustrates the competing fates of 1-(2-bromoethyl)-1H-pyrazole based

on solvent environment.
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Figure 1: Solvent-dependent stability pathways. Avoid heating in neat polar solvents to prevent

auto-quaternization.[1]

Operational Protocols
Preparation of Stock Solutions (Assay/Screening)

Obijective: Prepare a stable 100 mM stock solution for biological screening or analytical
standards.

» Solvent Choice: Anhydrous DMSO is preferred over alcohols to prevent solvolysis.

¢ Procedure:
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o Weigh the liquid (Density 1.55 g/mL) directly into a tared amber vial.
o Calculation: For 10 mL of 100 mM stock, weigh 175 mg (approx. 113 puL).

o Add dry DMSO and vortex.

o Storage: Store at -20°C.

o Warning: Do not store at room temperature for >24 hours. The high dielectric constant of
DMSO promotes the cyclization described in Figure 1.

Reaction Workup (Synthesis)

Objective: Isolate the unreacted alkylating agent or product from a reaction mixture.
e Quench: Dilute the reaction mixture (typically DMF or ACN) with 5 volumes of water or brine.
» Extraction:
o The compound will partition into the organic phase.
o Use Dichloromethane (DCM) or Ethyl Acetate (EtOAC).
o Note: DCM is superior (higher solubility).
e Wash: Wash the organic layer 2x with water to remove DMF/DMSO.
e Drying: Dry over anhydrous
. Avoid

if the product is acid-sensitive (though this compound is generally robust to mild acid).

Solvent Selection Decision Tree
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Application Goal

Synthesis or Analysis?
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Use CDCI3 or DMSO-d6
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Nucleophilic Substitution?

Use ACN or DMF

(Keep T < 80°C)
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Figure 2: Logical flow for selecting the appropriate solvent based on experimental intent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1.119291-22-4|1-(2-Bromoethyl)pyrazole|BLD Pharm [bldpharm.com]
e 2.1-(2-BROMO-ETHYL)-1H-PYRAZOLE CAS#: 119291-22-4 [m.chemicalbook.com]

 To cite this document: BenchChem. [Technical Guide: Solubility & Stability Profile of 1-(2-
bromoethyl)-1H-pyrazole[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049434/docs#technical-guide-solubility-stability-
profile-of-1-2-bromoethyl-1h-pyrazole-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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